Cas no 54754-75-5 (3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide)

3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide structure
54754-75-5 structure
Product Name:3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide
CAS No:54754-75-5
MF:C7H7BrN2O3
MW:247.046080827713
CID:353772
PubChem ID:12999945
Update Time:2025-04-19

3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide
    • 3-bromo-2,6-dimethyl-4-nitro-1-oxidopyridin-1-ium
    • AKOS022188680
    • 3-Bromo-2,6-dimethyl-4-nitropyridine1-oxide
    • 54754-75-5
    • DTXSID20514679
    • 3-Bromo-2,6-dimethyl-4-nitro-1-oxo-1lambda~5~-pyridine
    • Inchi: 1S/C7H7BrN2O3/c1-4-3-6(10(12)13)7(8)5(2)9(4)11/h3H,1-2H3
    • InChI Key: OQABUZSPGRDPSM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C)[N+](=C1C)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 245.96401
  • Monoisotopic Mass: 245.96400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 70.08
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